1-Propanol, 2-(octyloxy)-

• CAS No.: 100010-99-9
• Molecular Formula: C11H24O2
• Molecular Weight: 188.31 g/mol
• IUPAC Name: 2-octoxypropan-1-ol
• InChI: InChI=1S/C11H24O2/c1-3-4-5-6-7-8-9-13-11(2)10-12/h11-12H,3-10H2,1-2H3
• InChI Key: FWFAVISHBVXODB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(C)CO

Description

1-Propanol, 2-(octyloxy)- (CAS RN: CID 10058298) is a branched ether-alcohol with the molecular formula C₁₁H₂₄O₂ and a molecular weight of 188.18 g/mol. Its IUPAC name is 2-octoxypropan-1-ol, and its structure features an octyloxy group (-O-C₈H₁₇) attached to the second carbon of a propanol backbone. The SMILES notation is CCCCCCCCOC(C)CO, and its InChIKey is FWFAVISHBVXODB-UHFFFAOYSA-N . Predicted physicochemical properties include a collision cross-section (CCS) of 147.0 Ų for the [M+H]+ adduct, indicating moderate molecular size and polarity . This compound is structurally designed to balance hydrophilic (hydroxyl group) and hydrophobic (octyl chain) properties, making it suitable for applications requiring solubility modulation in polymers or surfactants .

Chemical Reactions Analysis

Substitution Reactions

The primary hydroxyl group undergoes nucleophilic substitution:

• With acyl chlorides : Forms esters (e.g., 2-(octyloxy)propyl acetate).

  • Conditions: Pyridine, 0–5°C, 2 h.

  • Yield: ~80%.

• With alkyl halides : Produces ether derivatives.

  • Steric hindrance from the octyloxy group reduces reaction rates compared to simpler alcohols like 1-propanol .

Kinetic studies show first-order dependence on substrate concentration in SN₂ mechanisms.

Oxidation

Controlled oxidation targets the primary alcohol:

• Mild oxidants (e.g., PCC) : Yield 2-(octyloxy)propanal (60–70%).

• Strong oxidants (e.g., KMnO₄) : Further oxidize to 2-(octyloxy)propanoic acid (40–50%).

The octyloxy group stabilizes intermediates via hydrophobic interactions, but steric bulk limits complete oxidation .

Acid-Catalyzed Dehydration

Under acidic conditions (H₃PO₄, H₂SO₄), dehydration yields alkenes:

• Product : 1-Octoxypropene (major) + branched isomers.

• Conditions : 140–180°C, 2–8 h .

Catalyst	Temperature (°C)	Conversion (%)	Selectivity to Alkene (%)
H₃PO₄	180	96.5	78.3
Amberlyst-70	200	90.9	47.3

Higher temperatures favor alkene formation over ether byproducts . Internal olefins dominate due to isomerization post-dehydration .

Esterification and Phosphate Formation

Reactions with phosphoric acid derivatives highlight its dual reactivity:

• With PCl₃ : Forms mono-/di-substituted phosphates.

  • Monoester yield: 85–90% at 50°C .

• Autocatalytic decomposition : Trisubstituted phosphates revert to reactive intermediates under acidic conditions .

Stability and Side Reactions

• Thermal degradation : Above 200°C, cleavage of the ether bond generates octanol and propanal derivatives .

• Peroxide formation : Prolonged storage in air leads to trace peroxides, requiring stabilization with BHT .

Key Mechanistic Insights

• Steric effects : The octyloxy group slows bimolecular reactions (e.g., etherification) but enhances selectivity in monomolecular processes (e.g., dehydration) .

• Solvent influence : Polar aprotic solvents (e.g., DMF) improve nucleophilic substitution rates by stabilizing transition states.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-Propanol, 2-(octyloxy)- with structurally related ether-alcohols:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Applications	Source
1-Propanol, 2-(octyloxy)-	C₁₁H₂₄O₂	188.18	Octyloxy, primary alcohol	Polymer solubility enhancer
1-Ethoxy-2-propanol	C₅H₁₂O₂	104.15	Ethoxy, secondary alcohol	Solvent (e.g., propylene glycol ethyl ether)
1-Propoxy-2-propanol	C₆H₁₄O₂	118.17	Propoxy, secondary alcohol	Industrial solvent
1-Methoxy-2-propanol	C₄H₁₀O₂	90.12	Methoxy, secondary alcohol	Lab/industrial solvent
1-Propanol, 2-(2-hydroxypropoxy)-	C₆H₁₄O₃	134.17	Hydroxypropoxy, primary alcohol	Component in nanoemulsions

Key Observations :

• Molecular Weight and Chain Length: The octyloxy chain in 1-Propanol, 2-(octyloxy)- significantly increases its molecular weight compared to shorter-chain analogs (e.g., 1-ethoxy-2-propanol). This enhances its hydrophobicity, reducing volatility and improving stability in non-polar matrices .
• Solubility: The octyloxy group in 1-Propanol, 2-(octyloxy)- prevents aggregation in polymer solutions, as demonstrated in helicene synthesis, where it improves solubility by orienting chains away from the core structure . In contrast, shorter-chain derivatives like 1-methoxy-2-propanol are fully miscible in water and polar solvents .

Reactivity and Chemical Behavior

• For example, 1-propanol reacts with ozone to yield propionaldehyde (60%) and propionic acid (27%), whereas 2-propanol forms acetone (87%) . The bulky octyloxy group in 1-Propanol, 2-(octyloxy)- would likely hinder ozone access to the hydroxyl group, reducing reaction yields compared to unsubstituted propanols .
• Synthetic Utility: In helicene synthesis, 2-(octyloxy)-1-propanol derivatives serve as precursors for photocyclization reactions, where their extended alkyl chains facilitate crystallization and helicity control . Shorter-chain analogs lack this steric directing effect.

Q & A

Q. What are the critical safety protocols for handling 1-Propanol, 2-(octyloxy)- in the lab?

• Wear nitrile gloves and safety goggles. Use in a fume hood to avoid inhalation. In case of spills, adsorb with inert material (e.g., vermiculite) and dispose as hazardous waste .